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Introduction

Neophellamuretin is a naturally occurring prenylated dihydroflavonol, a class of flavonoids
known for their diverse biological activities. First identified from Phellodendron chinense
Schneid. and also found in Marshallia obovata, this compound has garnered interest within the
scientific community. This technical guide provides a comprehensive overview of the structure
elucidation and characterization of Neophellamuretin, including its physicochemical
properties, spectroscopic data, and a detailed hypothetical experimental protocol for its
isolation and characterization based on common practices for similar natural products.

Physicochemical Properties

A summary of the key physicochemical properties of Neophellamuretin is presented in Table
1. This data is essential for its identification, purification, and handling in a laboratory setting.
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Property Value Source
Molecular Formula C20H2006 PubChem
Molecular Weight 356.37 g/mol PubChem

(2R,3R)-3,5,7-trihydroxy-2-(4-
hydroxyphenyl)-8-(3-

IUPAC Name Y yphenyl)-8-( Alfa Chemistry[1]
methylbut-2-enyl)-2,3-

dihydrochromen-4-one

CAS Number 52589-20-5 Alfa Chemistry[1]

Appearance Powder ChemFaces|2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemFaces|2]
Acetate, DMSO, Acetone

Structural Elucidation

The definitive structure of Neophellamuretin was determined through a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Spectroscopic Data

While the original primary literature containing the raw spectral data for Neophellamuretin
could not be located during the preparation of this guide, Table 2 summarizes the expected and
characteristic spectroscopic features based on its known structure. This information is critical
for researchers aiming to identify or verify the presence of Neophellamuretin in natural
extracts or synthetic preparations.
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Spectroscopic Technique Expected Data and Interpretation

- Signals corresponding to the A, B, and C rings
of the flavonoid skeleton. - Characteristic
doublets for the H-2 and H-3 protons of the C-
ring, with a coupling constant indicative of a
1H-NMR trans configuration. - Aromatic protons of the A
and B rings. - Signals for the prenyl group,
including a vinyl proton, methylene protons, and
two methyl singlets. - Exchangeable phenolic

hydroxyl protons.

- Approximately 20 distinct carbon signals. -

Carbonyl carbon (C-4) signal at a downfield

chemical shift. - Signals for the oxygenated
BC-NMR ) _ _

aromatic carbons. - Aliphatic carbons of the C-

ring (C-2 and C-3). - Carbon signals

corresponding to the prenyl side chain.

- Amolecular ion peak [M]+ or pseudomolecular

ion peaks [M+H]+ or [M-H]- consistent with the

molecular formula C20H200s. - Fragmentation
Mass Spectrometry (MS) o )

patterns characteristic of flavonoids, such as

retro-Diels-Alder (RDA) fragmentation of the C-

ring, and loss of the prenyl group.

Experimental Protocols

The following sections outline detailed, hypothetical methodologies for the isolation and
characterization of Neophellamuretin from its natural sources, based on established protocols
for flavonoid extraction and purification.

Isolation of Neophellamuretin from Phellodendron
chinense

The isolation of Neophellamuretin typically involves a multi-step process beginning with the
extraction from the plant material, followed by chromatographic separation.
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. Plant Material and Extraction:
Dried and powdered bark of Phellodendron chinense is subjected to solvent extraction.

A common method involves maceration or Soxhlet extraction with a solvent of medium
polarity, such as methanol or ethanol, to efficiently extract flavonoids.

. Fractionation:
The crude extract is concentrated under reduced pressure.

The resulting residue is then suspended in water and partitioned successively with solvents
of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.
Neophellamuretin, being moderately polar, is expected to be enriched in the ethyl acetate
fraction.

. Chromatographic Purification:
The ethyl acetate fraction is subjected to column chromatography over silica gel.

The column is eluted with a gradient of increasing polarity, typically a mixture of n-hexane
and ethyl acetate, or chloroform and methanol.

Fractions are collected and monitored by Thin Layer Chromatography (TTC) to identify those
containing Neophellamuretin.

Further purification of the enriched fractions is achieved through repeated column
chromatography, preparative TLC, or High-Performance Liquid Chromatography (HPLC) to
yield pure Neophellamuretin.
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Caption: Workflow for the Isolation of Neophellamuretin.

Structure Elucidation Workflow
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Once a pure compound is isolated, its structure is determined using a combination of
spectroscopic methods.

Esolated Pure Compouna
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Caption: Spectroscopic Workflow for Structure Elucidation.

Biological Activity

Neophellamuretin has been reported to exhibit antifungal activity, particularly against
Trichophyton sp., with a Minimum Inhibitory Concentration (MIC) value of 62.5 ug/mL.[3] The
prenyl group attached to the flavonoid core is often associated with enhanced biological
activity, potentially by increasing the lipophilicity of the molecule and facilitating its interaction
with microbial cell membranes. Further research is warranted to explore the full spectrum of its
pharmacological potential.

Potential Signaling Pathways

While specific signaling pathways modulated by Neophellamuretin are not yet fully elucidated,
flavonoids are known to interact with a variety of cellular targets. Based on the activities of
structurally similar compounds, potential pathways of interest for future investigation are
depicted below.
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Caption: Potential Signaling Pathways for Neophellamuretin.

Conclusion

Neophellamuretin represents a promising natural product with potential therapeutic
applications. This guide provides a foundational understanding of its chemical nature and a
framework for its isolation and characterization. The detailed methodologies and compiled data
serve as a valuable resource for researchers in natural product chemistry, pharmacology, and
drug discovery, facilitating further investigation into the biological activities and mechanisms of
action of this intriguing flavonoid. The availability of its CAS number should aid in retrieving
more specific analytical data as it becomes available in public and commercial databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1493547#neophellamuretin-structure-elucidation-
and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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